Cas no 2246556-71-6 (2-fluoro-4-(2,2,2-trifluoroethoxy)phenylboronic acid)

• Product Name: 2-fluoro-4-(2,2,2-trifluoroethoxy)phenylboronic acid
• CAS No: 2246556-71-6
• MF: C₈H₇BF₄O₃
• MW: 237.943996667862
• MDL: MFCD21180663
• CID: 5237597
• PubChem ID: 65203418
• Update Time: 2025-11-07

2-fluoro-4-(2,2,2-trifluoroethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-fluoro-4-(2,2,2-trifluoroethoxy)phenyl]-
• 2-fluoro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid
• 2-fluoro-4-(2,2,2-trifluoroethoxy)phenylboronic acid

• MDL： MFCD21180663
• Inchi： 1S/C8H7BF4O3/c10-7-3-5(16-4-8(11,12)13)1-2-6(7)9(14)15/h1-3,14-15H,4H2
• InChI Key： JKJAZJUTJUVASZ-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(OCC(F)(F)F)C=C1F)(O)O

Additional information on 2-fluoro-4-(2,2,2-trifluoroethoxy)phenylboronic acid

Comprehensive Overview of 2-Fluoro-4-(2,2,2-trifluoroethoxy)phenylboronic Acid (CAS No. 2246556-71-6)

2-Fluoro-4-(2,2,2-trifluoroethoxy)phenylboronic acid (CAS No. 2246556-71-6) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique fluoro and trifluoroethoxy substituents, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure, featuring a phenylboronic acid core, makes it an invaluable building block for constructing complex molecules, particularly in drug discovery and agrochemical development.

The growing demand for boronic acid derivatives like 2-fluoro-4-(2,2,2-trifluoroethoxy)phenylboronic acid is driven by their versatility in creating biaryl compounds, which are pivotal in designing kinase inhibitors and anticancer agents. Researchers are increasingly exploring its applications in targeted therapy and precision medicine, aligning with the current trend toward personalized healthcare solutions. Additionally, its fluorinated properties enhance metabolic stability, a critical factor in improving drug bioavailability and efficacy.

In the realm of materials science, this compound is employed in the synthesis of organic electronic materials, such as OLEDs and photovoltaic cells. Its ability to facilitate C-C bond formation under mild conditions makes it a preferred choice for developing advanced functional materials. Recent studies highlight its potential in catalysis and polymer chemistry, further expanding its industrial relevance.

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Quality control is paramount when handling 2-fluoro-4-(2,2,2-trifluoroethoxy)phenylboronic acid, as impurities can significantly impact reaction outcomes. Reputable suppliers provide NMR and HPLC data to verify purity, a practice highly valued by researchers. Storage recommendations typically include anhydrous conditions and low temperatures to preserve its reactivity, a detail often overlooked in preliminary searches but crucial for experimental success.

Environmental and safety considerations are also trending topics. While this compound is not classified as hazardous, proper laboratory handling protocols must be followed. Its biodegradability and eco-friendly disposal methods are under investigation, reflecting the broader shift toward green chemistry in synthetic workflows.

In summary, 2-fluoro-4-(2,2,2-trifluoroethoxy)phenylboronic acid (CAS No. 2246556-71-6) exemplifies the intersection of innovation and practical utility in chemical research. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in addressing contemporary scientific challenges. As interest in fluorinated compounds and boron chemistry continues to rise, this compound will undoubtedly remain a focal point of interdisciplinary research.